Cas no 2171952-49-9 ({1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}methanol)

{1-[2-(Dimethylamino)ethyl]-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}methanol is a functionalized 1,2,3-triazole derivative featuring a hydroxymethyl group at the 4-position and substituted ethyl chains at the 1- and 5-positions. The dimethylaminoethyl moiety enhances solubility in polar solvents and may facilitate further derivatization, while the methoxyethyl group contributes to its stability and potential bioavailability. This compound is of interest in medicinal chemistry and materials science due to its versatile reactivity, particularly in click chemistry applications. Its structural features make it a valuable intermediate for synthesizing more complex heterocyclic systems or bioactive molecules. The presence of both hydrophilic and moderately lipophilic substituents allows for tunable physicochemical properties.
{1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}methanol structure
2171952-49-9 structure
Product Name:{1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}methanol
CAS No:2171952-49-9
MF:C10H20N4O2
MW:228.291401863098
CID:5603353
PubChem ID:165599247
Update Time:2025-06-12

{1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

    • EN300-1593584
    • {1-[2-(dimethylamino)ethyl]-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}methanol
    • 2171952-49-9
    • {1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}methanol
    • Inchi: 1S/C10H20N4O2/c1-13(2)5-6-14-10(4-7-16-3)9(8-15)11-12-14/h15H,4-8H2,1-3H3
    • InChI Key: DDXFAAALXPVTOM-UHFFFAOYSA-N
    • SMILES: O(C)CCC1=C(CO)N=NN1CCN(C)C

Computed Properties

  • Exact Mass: 228.15862589g/mol
  • Monoisotopic Mass: 228.15862589g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 63.4Ų

{1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}methanol Pricemore >>

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Additional information on {1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}methanol

Comprehensive Overview of {1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}methanol (CAS No. 2171952-49-9)

The compound {1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}methanol, identified by its CAS No. 2171952-49-9, is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its intricate design, featuring a 1,2,3-triazole core substituted with a dimethylaminoethyl group and a methoxyethyl side chain, positions it as a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutics, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the scientific community has shown a growing interest in 1,2,3-triazole-containing compounds due to their versatility and stability. The incorporation of a methanol moiety in {1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}methanol further enhances its solubility and bioavailability, making it an attractive subject for pharmacokinetic studies. This compound aligns with the current trend of exploring heterocyclic compounds for their therapeutic potential, especially in the context of targeted drug delivery and enzyme inhibition.

The synthesis of CAS No. 2171952-49-9 typically involves click chemistry methodologies, which are renowned for their efficiency and high yield. This approach has become a cornerstone in modern organic synthesis, particularly for constructing triazole derivatives. The compound’s dimethylaminoethyl group is particularly noteworthy, as it may contribute to enhanced membrane permeability, a critical factor in central nervous system (CNS) drug development. Such properties are highly sought after in the design of neurological therapeutics, a hot topic in contemporary pharmaceutical research.

From an industrial perspective, {1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}methanol is being explored for its potential applications in material science and catalysis. Its unique structural features could facilitate the development of functionalized polymers or ligands for metal-organic frameworks (MOFs). These applications are particularly relevant in the context of sustainable chemistry, a field that has seen exponential growth due to increasing environmental concerns.

In summary, CAS No. 2171952-49-9 represents a multifaceted compound with broad implications across drug discovery, material science, and catalysis. Its structural complexity and functional diversity make it a compelling subject for ongoing research, particularly in the era of precision medicine and green chemistry. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.

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